Cas no 115204-66-5 (9H-Purin-6-amine,2-chloro-N,N-dimethyl-9-[(3-methylphenyl)methyl]-)

• Product Name: 9H-Purin-6-amine,2-chloro-N,N-dimethyl-9-[(3-methylphenyl)methyl]-
• CAS No: 115204-66-5
• MF: C₁₅H₁₆ClN₅
• MW: 301.774041175842
• CID: 156673
• PubChem ID: 3010192
• Update Time: 2025-04-19

9H-Purin-6-amine,2-chloro-N,N-dimethyl-9-[(3-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,2-chloro-N,N-dimethyl-9-[(3-methylphenyl)methyl]-
• 2-chloro-N,N-dimethyl-9-[(3-methylphenyl)methyl]purin-6-amine
• 9H-Purin-6-amine, 2-chloro-N,N-dimethyl-9-((3-methylphenyl)methyl)-
• 9H-Purin-6-amine, 2-chloro-N,N-dimethyl-9-[(3-methylphenyl)methyl]-
• CHEMBL60107
• 2-chloro-N,N-dimethyl-9-(m-tolylmethyl)purin-6-amine
• DTXSID40151000
• 115204-66-5

• Inchi： 1S/C15H16ClN5/c1-10-5-4-6-11(7-10)8-21-9-17-12-13(20(2)3)18-15(16)19-14(12)21/h4-7,9H,8H2,1-3H3
• InChI Key： FRMCQCCGGBDOPZ-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)CC1C=CC=C(C)C=1)N(C)C

Computed Properties

• Exact Mass: 301.10968
• Monoisotopic Mass: 301.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 460.9°C at 760 mmHg
• Flash Point: 232.5°C
• Refractive Index: 1.658
• PSA: 46.84